4,5-Dichloro-2-methoxypyridine

• IUPAC Name: 4,5-dichloro-2-methoxypyridine
• InChI: InChI=1S/C6H5Cl2NO/c1-10-6-2-4(7)5(8)3-9-6/h2-3H,1H3
• InChI Key: MHKHADZFQUGJOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)Cl)Cl
• Molecular Formula: C6H5Cl2NO
• Molecular Weight: 178.01 g/mol

Description

“4,5-Dichloro-2-methoxypyridine” is a chemical compound with the CAS Number: 688047-08-7. It has a molecular weight of 178.02.

Synthesis Analysis

The synthesis of “4,5-Dichloro-2-methoxypyridine” from 4-CHLORO-2-METHOXY-PYRIDINE has been reported. Another method involves the reaction between 2-chloro-4-nitropyridine and sodium methoxide in the presence of dioxane.

Molecular Structure Analysis

The molecular structure of “4,5-Dichloro-2-methoxypyridine” can be represented by the InChI code: 1S/C6H5Cl2NO/c1-10-6-2-4(7)5(8)3-9-6/h2-3H,1H3. The molecular weight is 178.02.

Physical And Chemical Properties Analysis

“4,5-Dichloro-2-methoxypyridine” is a solid under normal conditions. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Synthesis of Biologically Active Compounds

4,5-Dichloro-2-methoxypyridine is used in the synthesis of biologically active compounds. . .

Cytotoxic Activity Assessment

Compounds synthesized from 4,5-Dichloro-2-methoxypyridine, such as 2-methoxypyridine-3-carbonitrile, have been assessed for their cytotoxic activities. .

Structure-Activity Relationship Studies

4,5-Dichloro-2-methoxypyridine is used in structure-activity relationship (SAR) studies. These studies aim to understand the relationship between the chemical structure of a molecule and its biological activity. .

Synthesis of Fluorinated Pyridines

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Preparation of Radiobiological Compounds

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Agricultural Applications

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Safety and Hazards

The safety data sheet for a related compound, 2,5-Dichloro-4-Methoxypyridine, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

4,5-Dichloro-2-methoxypyridine is primarily used as a reagent in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process . The primary targets of 4,5-Dichloro-2-methoxypyridine are the organoboron reagents used in this reaction .

Mode of Action

In the Suzuki–Miyaura cross-coupling reaction, 4,5-Dichloro-2-methoxypyridine interacts with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura cross-coupling reaction is a key biochemical pathway affected by 4,5-Dichloro-2-methoxypyridine . This reaction allows for the formation of carbon–carbon bonds, which are fundamental in organic synthesis . The downstream effects include the creation of a wide variety of organic compounds .

Result of Action

The primary result of 4,5-Dichloro-2-methoxypyridine’s action is the formation of new carbon–carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a wide range of organic compounds .

Synthesis routes and methods

Procedure details

10.0 g (69.9 mmol) of crude 4-chloro-2-methoxypyridine obtained in Step (d) was dissolved in 100 ml of dimethylformamide, and 37.2 g (279 mmol) of N-chlorosuccinimide was added, followed by stirring at room temperature for 12 hours. 400 ml of water was added to terminate the reaction, followed by extraction with ethyl ether. The organic layer was washed with a saturated sodium chloride solution, dried over sodium sulfate and subjected to filtration, and the solvent was distilled off under reduced pressure to obtain 9.10 g (crude yield: 73%) of crude 4,5-dichloro-2-methoxypyridine.